molecular formula C17H15N3O2S B8461943 3-[5-(2-Amino-4-pyridyl)-2-ethyl-1,3-thiazol-4-YL]benzoic acid CAS No. 365430-33-7

3-[5-(2-Amino-4-pyridyl)-2-ethyl-1,3-thiazol-4-YL]benzoic acid

Cat. No.: B8461943
CAS No.: 365430-33-7
M. Wt: 325.4 g/mol
InChI Key: XQSLFZUHSVIABC-UHFFFAOYSA-N
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Description

3-[5-(2-Amino-4-pyridyl)-2-ethyl-1,3-thiazol-4-YL]benzoic acid is a useful research compound. Its molecular formula is C17H15N3O2S and its molecular weight is 325.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

365430-33-7

Molecular Formula

C17H15N3O2S

Molecular Weight

325.4 g/mol

IUPAC Name

3-[5-(2-aminopyridin-4-yl)-2-ethyl-1,3-thiazol-4-yl]benzoic acid

InChI

InChI=1S/C17H15N3O2S/c1-2-14-20-15(10-4-3-5-12(8-10)17(21)22)16(23-14)11-6-7-19-13(18)9-11/h3-9H,2H2,1H3,(H2,18,19)(H,21,22)

InChI Key

XQSLFZUHSVIABC-UHFFFAOYSA-N

Canonical SMILES

CCC1=NC(=C(S1)C2=CC(=NC=C2)N)C3=CC(=CC=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-(2-amino-4-pyridyl)-4-(3-cyanophenyl)-2-ethyl-1,3-thiazole (0,50 g, 1.6 mmol) in acetic acid (5 mL) was added 50% sulfuric acid (2.0 mL), and the mixture was stirred for 6 hours at 110° C. The reaction mixture was basified with aqueous sodium hydroxide solution and washed with ethylacetate. The aqueous phase was neutralized with hydrochloric acid, and the deposited crystal was washed with water and ethyl ether to obtain a title compound (0.45 g, yield 84%).
Quantity
1.6 mmol
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
84%

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